molecular formula C9H14O B8707469 Cyclooct-1-ene-1-carbaldehyde CAS No. 62097-74-9

Cyclooct-1-ene-1-carbaldehyde

Cat. No.: B8707469
CAS No.: 62097-74-9
M. Wt: 138.21 g/mol
InChI Key: TZBOAAPYTXFCMK-UHFFFAOYSA-N
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Description

Cyclooct-1-ene-1-carbaldehyde is a useful research compound. Its molecular formula is C9H14O and its molecular weight is 138.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

62097-74-9

Molecular Formula

C9H14O

Molecular Weight

138.21 g/mol

IUPAC Name

cyclooctene-1-carbaldehyde

InChI

InChI=1S/C9H14O/c10-8-9-6-4-2-1-3-5-7-9/h6,8H,1-5,7H2

InChI Key

TZBOAAPYTXFCMK-UHFFFAOYSA-N

Canonical SMILES

C1CCCC(=CCC1)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To cyclooctanone p-toluenesulfonyl hydrazone (4.5 g) suspended in N,N,N′,N′-tetraethylenediamine (46 ml) was added dropwise at −55° C. a 1.6 M solution of n-butyllithium in hexane (38 ml). The resulting mixture was stirred at room temperature for 30 minutes under an argon atmosphere, was then cooled with ice, was mixed with DMF (5.9 ml) and was stirred at room temperature for one hour. The reaction mixture was poured into water and was extracted with ethyl acetate. The organic layer was washed with 1 N hydrochloric acid, water and an aqueous saturated solution of sodium chloride, and was then dried with anhydrous magnesium sulfate. The resulting organic layer was evaporated under reduced pressure to remove the solvent. The residue was subjected to purification using a silica gel column (ethyl acetate:hexane=1:9) to obtain cyclooctene-1-carbaldehyde (1.5 g) as a light yellow oil.
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